3-O-Benzoyl-1,2: 5,6-bis(di-O-isopropylidene)-alpha-D-galactofuranose

Specification

• Molecular Formula: C19H24O7
• Molecular Weight: 364.4 g/mol
• IUPAC Name: [(3aR,5R,6R,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-yl] benzoate
• Standard InChI: InChI=1S/C19H24O7/c1-18(2)21-10-12(24-18)13-14(15-17(23-13)26-19(3,4)25-15)22-16(20)11-8-6-5-7-9-11/h5-9,12-15,17H,10H2,1-4H3/t12-,13-,14-,15-,17-/m1/s1
• Standard InChI Key: SGEQHRHPFTZGON-DRXUAVOGSA-N
• Isomeric SMILES: CC1(OC[C@@H](O1)[C@@H]2[C@H]([C@@H]3[C@H](O2)OC(O3)(C)C)OC(=O)C4=CC=CC=C4)C
• Canonical SMILES: CC1(OCC(O1)C2C(C3C(O2)OC(O3)(C)C)OC(=O)C4=CC=CC=C4)C

Introduction

Structural and Stereochemical Analysis

Molecular Architecture

The compound’s IUPAC name delineates its intricate framework:

• A tetrahydrofuro[2,3-d]dioxolane core forms the central bicyclic system.

• Two 2,2-dimethyl-1,3-dioxolane groups provide steric protection at specific positions.

• A benzoate ester substituent at the C6 position introduces aromatic functionality.

The stereochemical descriptors (3aR,5R,6R,6aR) and (4R) specify the absolute configurations of the chiral centers, ensuring precise spatial arrangement critical for molecular interactions.

Key Structural Features:

• Dioxolane Protecting Groups: The 1,3-dioxolane moieties at positions 2 and 5 act as hydroxyl-protecting groups, a common strategy in carbohydrate chemistry to prevent undesired reactivity during synthesis.

• Tetrahydrofuran-Dioxolane Fusion: The fused ring system imposes conformational rigidity, influencing both chemical stability and molecular recognition properties.

• Benzoate Ester: The ester linkage at C6 enhances lipophilicity, potentially improving membrane permeability in biological systems.

Physicochemical Properties

Tabulated Data

Property	Value/Descriptor
IUPAC Name	[(3aR,5R,6R,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,dioxol-6-yl] benzoate
Molecular Formula	C₁₉H₂₄O₇
Molecular Weight	364.4 g/mol
InChI	InChI=1S/C19H24O7/c1-18(2)21-10-12(24-18)13-14(15-17(23-13)26-19(3,4)25-15)22-16(20)11-8-6-5-7-9-11/h5-9,12-15,17H,10H2,1-4H3/t12-,13-,14-,15-,17-/m1/s1
Canonical SMILES	CC1(OCC(O1)C2C(C3C(O2)OC(O3)(C)C)OC(=O)C4=CC=CC=C4)C
XLogP	~3.1 (predicted)

Stability and Reactivity

• Acid Sensitivity: The dioxolane protecting groups are susceptible to hydrolysis under acidic conditions, necessitating neutral pH during storage and handling.

• Thermal Stability: Decomposition onset occurs near 180°C, permitting reactions in high-boiling solvents like toluene below 110°C.

• Oxidative Stability: The benzoate ester may undergo oxidation under strong conditions, yielding benzoic acid derivatives.

Synthetic Considerations

Retrosynthetic Strategy

A plausible retrosynthesis involves disconnecting the benzoate ester and dioxolane-protected sugar backbone:

• Benzoate Ester Introduction: Benzoylation of a hydroxyl group on a protected carbohydrate precursor.

• Dioxolane Formation: Cyclization of diols with acetone under acid catalysis to form 1,3-dioxolane rings.

• Stereocontrol: Use of chiral auxiliaries or enzymatic resolution to establish the correct configurations.

Industrial-Scale Production

• Continuous Flow Reactors: Enhance yield and purity by maintaining consistent reaction parameters.

• Automated Purification Systems: Chromatographic techniques (e.g., silica gel columns) ensure high-purity product isolation.